OG-514 dye
Overview
Description
OG-514 dye is a xanthene dye. It has a role as a fluorochrome.
Scientific Research Applications
Oxidation and Degradation Studies
Oxidation Process
OG-514, an azo dye commonly found in textile wastewaters, undergoes oxidation using persulfate activated by iron. This process generates sulfate free radicals with a high redox potential, capable of oxidizing organic compounds in water (S. Rodríguez et al., 2014).
Photocatalytic Degradation
Nanocrystalline ZnO used as a photocatalyst under solar light irradiation can effectively degrade OG-514 dye. This study provides insights into the kinetics and degradation pathway of OG-514 under solar irradiation (G. Thennarasu et al., 2012).
Advanced Oxidation Processes
The use of ultrasound irradiation and heterogeneous photocatalysts like TiO2 for OG-514 degradation has been explored. This research highlights the efficiency and kinetics of OG-514 mineralization using these methods (J. Madhavan et al., 2010).
Photoremediation Using Nanocomposites
A study demonstrates the use of oxidized graphite supported La2O3/ZrO2 nanocomposite for the photoremediation of OG-514 dye, emphasizing its high degradation efficiency under visible light irradiation (G. Sharma et al., 2019).
Adsorption Studies
Adsorption onto Bagasse Fly Ash
Research on the removal of OG-514 using bagasse fly ash as an adsorbent highlights effective parameters like pH, contact time, and adsorbent dose in the adsorption process (I. D. Mall et al., 2006).
Use of Activated Carbon Fiber
The effectiveness of activated carbon fiber (ACF) for the oxidative decolorization of OG-514 in azo dye solutions has been examined. This study assesses the kinetics and impact of inorganic salts on the decolorization process (Jiabin Chen et al., 2016).
Employment of Novel Adsorbents
The development of a new hybrid adsorbent from Opuntia Ficus Indica for the removal of OG-514 dye has been investigated. The study focuses on adsorption efficiency under varying conditions (O. Mahi et al., 2021).
Photocatalytic and Electrochemical Studies
Photocatalysis Using Nitrogen-Doped TiO2
The degradation of OG-514 using nitrogen-doped TiO2 catalysts under different light conditions, including visible light and sunlight, has been explored. This research provides insights into the mechanism and efficiency of the process (Jianhui Sun et al., 2008).
Photoelectrochemical Degradation
The study on the degradation of OG-514 on TiO2-coated titanium electrodes in a photoelectrocatalytic system sheds light on the coupling effects of photocatalytic and electrochemical oxidation processes (Ching-Fang Liu et al., 2016).
properties
Product Name |
OG-514 dye |
|---|---|
Molecular Formula |
C22H9F5O7S |
Molecular Weight |
512.4 g/mol |
IUPAC Name |
4-(carboxymethylsulfanyl)-2-(2,7-difluoro-3-hydroxy-6-oxoxanthen-9-yl)-3,5,6-trifluorobenzoic acid |
InChI |
InChI=1S/C22H9F5O7S/c23-8-1-6-12(3-10(8)28)34-13-4-11(29)9(24)2-7(13)15(6)16-17(22(32)33)18(25)20(27)21(19(16)26)35-5-14(30)31/h1-4,28H,5H2,(H,30,31)(H,32,33) |
InChI Key |
AWZJFZMWSUBJAJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C(=CC(=C1F)O)OC3=CC(=O)C(=CC3=C2C4=C(C(=C(C(=C4F)SCC(=O)O)F)F)C(=O)O)F |
synonyms |
OG 514 OG-514 oregon green 514 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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